Cas no 3158-47-2 (6-Hydroxyoctadecanoic Acid)

• Product Name: 6-Hydroxyoctadecanoic Acid
• CAS No: 3158-47-2
• MF: C₁₈H₃₆O₃
• MW: 300.47664642334
• CID: 1447658
• Update Time: 2025-06-11

6-Hydroxyoctadecanoic Acid Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 6-hydroxy-
• 6-Hydroxyoctadecanoic Acid

• Inchi： 1S/C18H36O3/c1-2-3-4-5-6-7-8-9-10-11-14-17(19)15-12-13-16-18(20)21/h17,19H,2-16H2,1H3,(H,20,21)
• InChI Key： LXKCZUOSRQSRHW-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCC(CCCCC(=O)O)O

Computed Properties

• Exact Mass: 300.26658

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 6-Hydroxyoctadecanoic Acid

Introduction to 6-Hydroxyoctadecanoic Acid (CAS No. 3158-47-2)

6-Hydroxyoctadecanoic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 3158-47-2, is a long-chain hydroxy fatty acid that has garnered significant attention in the field of chemical and biomedical research. This compound, with its unique structural properties, exhibits a range of potential applications, particularly in pharmaceuticals, material science, and biotechnology. Its molecular formula, C₁₈H₃₆O₃, underscores its role as an 18-carbon saturated hydroxy acid, making it distinct from its shorter-chain counterparts.

The significance of 6-Hydroxyoctadecanoic Acid lies in its multifaceted biological and chemical properties. As a derivative of octadecanoic acid, it incorporates a hydroxyl group at the sixth carbon position, which imparts both hydrophilic and lipophilic characteristics. This dual nature allows the compound to interact effectively with various biological membranes and enzymes, making it a promising candidate for drug delivery systems and lipid-based therapies.

In recent years, research on 6-Hydroxyoctadecanoic Acid has been driven by its potential role in modulating cellular processes. Studies have indicated that this compound can influence lipid metabolism, potentially aiding in the management of metabolic disorders such as obesity and type 2 diabetes. The hydroxyl group at the sixth carbon enhances its reactivity, enabling it to participate in various enzymatic pathways involved in energy homeostasis.

One of the most compelling areas of research involving 6-Hydroxyoctadecanoic Acid is its application in anti-inflammatory therapies. Emerging evidence suggests that this compound can suppress the production of pro-inflammatory cytokines by interacting with nuclear factor kappa B (NF-κB) signaling pathways. This interaction not only reduces inflammation but also has implications for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural integrity of 6-Hydroxyoctadecanoic Acid also makes it a valuable component in material science. Its ability to form stable esters and polymers has led to its incorporation into biodegradable polymers used in drug formulations. These polymers enhance the bioavailability of therapeutic agents while minimizing side effects, offering a significant advancement in targeted drug delivery.

Furthermore, 6-Hydroxyoctadecanoic Acid has shown promise in nanotechnology applications. Its amphiphilic nature allows it to stabilize nanoparticles used in drug delivery systems, ensuring efficient transport across biological barriers. This property is particularly relevant for delivering payloads to sites such as tumors or infected tissues, where precise targeting is crucial.

Recent advancements in synthetic chemistry have enabled more efficient production methods for 6-Hydroxyoctadecanoic Acid, making it more accessible for industrial and research applications. Techniques such as enzymatic synthesis and catalytic hydrogenation have improved yield and purity, facilitating larger-scale studies and commercialization efforts.

The pharmacological profile of 6-Hydroxyoctadecanoic Acid continues to be explored through preclinical and clinical trials. Initial findings suggest that it may have neuroprotective properties, making it a candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier efficiently enhances its potential as a therapeutic agent for central nervous system disorders.

In conclusion, 6-Hydroxyoctadecanoic Acid (CAS No. 3158-47-2) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique chemical properties and biological interactions make it a valuable asset in pharmaceutical development, material science, and nanotechnology. As research progresses, the full potential of this compound is expected to be realized, leading to innovative solutions in healthcare and industrial applications.